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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

Cat. No.: B043884

Proper disposal of 1-butyl-2-methylbenzene is crucial for maintaining a safe laboratory
environment and ensuring environmental protection. This guide provides essential safety
information, logistical planning for disposal, and step-by-step procedures for researchers,
scientists, and drug development professionals. Adherence to these guidelines, in conjunction
with institutional and regulatory protocols, is paramount.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1-butyl-2-methylbenzene
with appropriate safety measures. This substance is a flammable liquid and presents several
health hazards.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield that conforms to
recognized standards such as EN166 (EU) or NIOSH (US).[1][2]

o Skin Protection: Use fire/flame resistant and impervious clothing. Handle the chemical with
gloves that have been inspected prior to use.[1]

» Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator.

[3]

Safe Handling and Storage:
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e Work in a well-ventilated area.[1]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2][4]
e Use non-sparking tools and explosion-proof equipment.[1][2]

e Ground and bond containers during transfer to prevent static discharge.[2][5]

» Store containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

» Containers that have been opened must be resealed carefully and kept upright to prevent
leakage.[4]

Step-by-Step Disposal Procedures

The disposal of 1-butyl-2-methylbenzene is regulated as hazardous waste. The following
steps provide a general framework for its proper disposal.

Step 1: Waste Determination The generator of the waste is responsible for determining if it is a
hazardous waste under regulations like the Resource Conservation and Recovery Act (RCRA).
[6] This determination can be based on knowledge of the waste's composition or through
chemical analysis.[6] Given that 1-butyl-2-methylbenzene is an alkylbenzene, it is typically
classified as a hazardous waste due to its ignitability and potential toxicity.

Step 2: Proper Waste Accumulation

o Container: Collect waste 1-butyl-2-methylbenzene in a compatible container that is in good
condition.[6] The container must be kept tightly sealed except when adding waste.[6]

o Labeling: The container must be clearly labeled with the words "Hazardous Waste," a
description of the contents (e.g., "1-butyl-2-methylbenzene, waste"), the accumulation start
date, and any other information required by your institution or local regulations.[6]

e Segregation: Do not mix 1-butyl-2-methylbenzene waste with other waste streams,
particularly incompatible materials such as strong oxidizing agents.[2] Keeping halogenated
and non-halogenated solvent wastes separate is also a common practice as it can affect
disposal costs.[7]
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Step 3: Arrange for Disposal

e Licensed Contractor: Dispose of the waste through a licensed waste disposal contractor.[4]
Do not dispose of it down the drain or in the regular trash.[3][4] Discharging solvents into the
sewer system is strictly prohibited.[7]

e Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for a pickup of the hazardous waste. They will have established
procedures and relationships with certified disposal companies.

o Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal environmental protection and waste disposal legislation.[3][4] The waste generator is
responsible for the waste from "cradle to grave".[6][7]

Step 4: Spill and Emergency Procedures In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[1]

» Control Ignition Sources: Remove all sources of ignition.[1]

o Containment: For a small spill, absorb the chemical with a non-combustible, inert dry
material such as sand, earth, or vermiculite.[3][4] Place the contaminated material into a
suitable, labeled container for disposal.[1][3]

e Environmental Protection: Prevent the spill from entering sewers, waterways, or soil.[4] If a
significant spill occurs, inform the relevant authorities.[3][4]

o Personal Protection: Wear appropriate PPE during cleanup.[4]

Data Presentation

The following table summarizes key data for 1-butyl-2-methylbenzene, which informs its
hazardous waste classification.
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Property

Value

Chemical Formula

C11H16[8][9]

Molecular Weight 148.25 g/mol [8][9]
CAS Number 1595-11-5[8][9]
Appearance Liquid

Classification

Flammable Liquid[2][5]

Incompatible Materials

Strong oxidizing agents[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-

butyl-2-methylbenzene.
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Identify Waste:
1-butyl-2-methylbenzene

Is this a Hazardous Waste?

Yes (Ignitable, Toxic) No (Consult EHS)

Accumulate in a Labeled,
Compatible Container

Store in a Ventilated,
Secure Area

Contact EHS for Pickup

Waste Manifested and
Transported by Licensed Contractor

Proper Disposal at a
Permitted Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1-butyl-2-methylbenzene.
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This document provides a general guide for the proper disposal of 1-butyl-2-methylbenzene.
It is not a substitute for a thorough review of the Safety Data Sheet (SDS) and consultation with
your institution's Environmental Health and Safety (EHS) department. Always ensure that your
procedures are in full compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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